Cas no 51934-37-3 (5-Methoxynaphthalene-1-carboxylic Acid)

5-Methoxynaphthalene-1-carboxylic Acid Properties

Names and Identifiers

• 1-Naphthalenecarboxylic acid, 5-methoxy-
• 5-METHOXY-1-NAPHTHOIC ACID
• 5-methoxynaphthalene-1-carboxylic acid
• SCHEMBL4103770
• 51934-37-3
• ZB1054
• AKOS022647048
• DTXSID40448801
• MFCD15527522
• EN300-1666535
• 5-methoxy-1-naphthoicacid
• AB7391
• XOAHGFTUIRAVTN-UHFFFAOYSA-N
• AS-44840
• +Expand

• MDL： MFCD15527522
• InChIKey： XOAHGFTUIRAVTN-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H10O3/c1-15-11-7-3-4-8-9(11)5-2-6-10(8)12(13)14/h2-7H,1H3,(H,13,14)
• SMILES： COC1=CC=CC2=C1C=CC=C2C(=O)O

Computed Properties

• Exact Mass: 202.063
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 202.062994177g/mol
• Heavy Atom Count: 15
• Complexity: 239
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• Boiling Point: 403.3±18.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 162.3±14.7 °C
• Density: 1.3±0.1 g/cm3